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Compound of Interest

Compound Name: Roridin H

Cat. No.: B1236644

Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

toxicological profiles of macrocyclic trichothecenes is paramount. This guide provides a

comprehensive comparative analysis of their toxicity, supported by quantitative data, detailed

experimental methodologies, and visualizations of the key signaling pathways involved in their

cytotoxic effects.

Macrocyclic trichothecenes, a class of mycotoxins produced by various fungi, are potent

inhibitors of protein synthesis in eukaryotic cells. Their complex chemical structures contribute

to a wide range of toxicological effects, making them a subject of intense research for both their

potential threats and therapeutic applications. This guide aims to provide an objective

comparison of the toxicity of prominent macrocyclic trichothecenes, including satratoxins,

roridins, and verrucarins.

Quantitative Toxicity Data
The following tables summarize the in vitro cytotoxicity (IC50) and in vivo acute toxicity (LD50)

of selected macrocyclic trichothecenes. These values highlight the potent nature of these

compounds and the variations in toxicity among different family members and across various

cell lines.
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Table 1: In Vitro Cytotoxicity (IC₅₀) of Macrocyclic Trichothecenes
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Mycotoxin Cell Line Cell Type IC₅₀ (ng/mL) IC₅₀ (nM) Reference

Satratoxin G EL-4
Murine T-cell

lymphoma
<0.5 <0.95 [1]

Satratoxin G PC-12

Rat

pheochromoc

ytoma

10 - 25 19 - 47 [2][3]

Satratoxin H HUVEC

Human

umbilical vein

endothelial

cells

6.8 12.86 [4]

Satratoxin H HepG2
Human

hepatoma
1.2 2.27 [4]

Satratoxin H A549
Human lung

carcinoma
1.8 3.41 [4]

Satratoxin H A204

Human

rhabdomyosa

rcoma

2.1 3.97 [4]

Satratoxin H U937

Human

histiocytic

lymphoma

3.4 6.43 [4]

Satratoxin H Jurkat
Human T-cell

leukemia
2.3 4.35 [4]

Roridin A EL-4
Murine T-cell

lymphoma
<0.5 <0.94 [1]

Roridin E Bt549

Human

breast

carcinoma

- 0.02 - 80 [5]

Roridin E HCC70

Human

breast

carcinoma

- 0.02 - 80 [5]
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Roridin E MDA-MB-231

Human

breast

carcinoma

- 0.02 - 80 [5]

Roridin E MDA-MB-468

Human

breast

carcinoma

- 0.02 - 80 [5]

Verrucarin A EL-4
Murine T-cell

lymphoma
<0.5 <1.07 [1]

Verrucarin J A549
Human lung

carcinoma
- - [6]

Verrucarin J HCT 116
Human colon

carcinoma
- - [6]

Verrucarin J SW-620

Human colon

adenocarcino

ma

- - [6]

Table 2: In Vivo Acute Toxicity (LD₅₀) of Macrocyclic Trichothecenes in Mice

Mycotoxin
Route of
Administration

LD₅₀ (mg/kg) Reference

Satratoxin G Intranasal

≥25 µg/kg (single

dose resulted in

neurotoxicity)

[7]

Satratoxin H Intraperitoneal 1.0 [8]

Satratoxin H Injection 1.0 - 1.4 [9]

Satratoxin H - 5.69 [4]

Key Mechanisms of Toxicity
The primary mechanism of action for macrocyclic trichothecenes is the inhibition of protein

synthesis. They bind to the 60S ribosomal subunit, interfering with the peptidyl transferase
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center and disrupting the initiation, elongation, or termination steps of translation.[10] This

disruption of protein synthesis triggers a cellular stress response, leading to the activation of

various signaling pathways that ultimately result in apoptosis (programmed cell death).

Two of the most critical pathways activated by macrocyclic trichothecenes are the Endoplasmic

Reticulum (ER) Stress pathway and the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade.

Endoplasmic Reticulum (ER) Stress-Induced Apoptosis
The inhibition of protein synthesis leads to an accumulation of unfolded or misfolded proteins in

the endoplasmic reticulum, a condition known as ER stress. This activates the Unfolded Protein

Response (UPR), a complex signaling network aimed at restoring ER homeostasis. However,

under prolonged or severe stress, the UPR shifts from a pro-survival to a pro-apoptotic

response.
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ER Stress-Induced Apoptosis Pathway

Studies have shown that roridin E and satratoxin H activate the UPR signaling pathways

involving PERK, IRE1α, and ATF6, leading to caspase-dependent apoptosis.[4]

Mitogen-Activated Protein Kinase (MAPK) Signaling
Macrocyclic trichothecenes also activate MAPK signaling pathways, including c-Jun N-terminal

kinase (JNK), p38 MAPK, and Extracellular signal-regulated kinase (ERK). The activation of
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JNK and p38 is generally pro-apoptotic, while the role of ERK can be either pro- or anti-

apoptotic depending on the cellular context.
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MAPK Signaling in Trichothecene Toxicity

For instance, verrucarin A has been shown to induce apoptosis in breast cancer cells through

the activation of p38 MAPK and inhibition of ERK and Akt phosphorylation.[8][11] Satratoxins

have also been demonstrated to be potent activators of JNK and p38 MAPK.[6]

Experimental Protocols
To ensure the reproducibility and comparability of toxicity data, standardized experimental

protocols are essential. Below are detailed methodologies for key assays used in the

assessment of macrocyclic trichothecene toxicity.

Cell Viability Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-

dependent cellular oxidoreductase enzymes reflect the number of viable cells present.
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1. Seed Cells
in 96-well plate

2. Treat with
Macrocyclic Trichothecenes

3. Incubate for
24-72 hours 4. Add MTT Reagent 5. Incubate for

2-4 hours
6. Add Solubilization

Solution (e.g., DMSO)
7. Measure Absorbance

at ~570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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